N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-3,4,5-triethoxybenzamide

• IUPAC Name: N-[(2-chloro-4-nitrophenyl)carbamothioyl]-3,4,5-triethoxybenzamide
• InChI: InChI=1S/C20H22ClN3O6S/c1-4-28-16-9-12(10-17(29-5-2)18(16)30-6-3)19(25)23-20(31)22-15-8-7-13(24(26)27)11-14(15)21/h7-11H,4-6H2,1-3H3,(H2,22,23,25,31)
• InChI Key: RKKAQEXLBSFGOJ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC(=CC(=C1OCC)OCC)C(=O)NC(=S)NC2=C(C=C(C=C2)[N+](=O)[O-])Cl
• Molecular Formula: C20H22ClN3O6S
• Molecular Weight: 467.9 g/mol

Description

N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-3,4,5-triethoxybenzamide, also known as CNP-3, is a compound that has been studied for its potential use in scientific research.

Mechanism of Action

N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-3,4,5-triethoxybenzamide binds to cysteine residues in proteins through the formation of a thioester bond. This binding results in a change in the fluorescence properties of N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-3,4,5-triethoxybenzamide, allowing for visualization of the protein of interest.
Biochemical and Physiological Effects:
N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-3,4,5-triethoxybenzamide has been shown to be non-toxic to cells and has minimal effects on cellular metabolism. It has been used to study protein localization in live cells and has been shown to be effective in detecting changes in protein-protein interactions in response to cellular signaling.

Advantages and Limitations for Lab Experiments

One advantage of using N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-3,4,5-triethoxybenzamide as a fluorescent probe is its selectivity for cysteine-containing proteins. This allows for specific labeling of proteins of interest without interfering with other cellular processes. However, N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-3,4,5-triethoxybenzamide has limitations in its use as a probe for studying protein-protein interactions, as it requires the presence of cysteine residues in both proteins for binding to occur.

Future Directions

Future research on N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-3,4,5-triethoxybenzamide could focus on developing new derivatives with improved properties, such as increased selectivity or sensitivity for detecting protein-protein interactions. Additionally, N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-3,4,5-triethoxybenzamide could be used in conjunction with other probes or techniques to gain a more comprehensive understanding of protein localization and interactions in live cells.

Scientific Research Applications

N-{[(2-chloro-4-nitrophenyl)amino]carbonothioyl}-3,4,5-triethoxybenzamide has been studied for its potential use as a fluorescent probe for imaging biological systems. It has been shown to selectively bind to proteins containing cysteine residues, making it useful for studying protein-protein interactions and protein localization in live cells.